Cas no 6712-34-1 (2-Cyclopropyl-4-pentyn-2-ol)

• Product Name: 2-Cyclopropyl-4-pentyn-2-ol
• CAS No: 6712-34-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD18296126
• CID: 2699978
• Update Time: 2025-10-13

2-Cyclopropyl-4-pentyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-pentyn-2-ol
• 1-Cyclopropyl-1-methyl-3-butyne-1-ol
• SY047161
• A914261

• MDL： MFCD18296126
• Inchi： 1S/C8H12O/c1-3-6-8(2,9)7-4-5-7/h1,7,9H,4-6H2,2H3
• InChI Key： ACLUVCXYRQYQHX-UHFFFAOYSA-N
• SMILES： OC(C)(CC#C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Cyclopropyl-4-pentyn-2-ol

Exploring the Properties and Applications of CAS No. 6712-34-1: 2-Cyclopropyl-4-pentyn-2-ol

The compound with CAS No. 6712-34-1, commonly referred to as 2-Cyclopropyl-4-pentyn-2-ol, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropyl group attached to a pentynol backbone, which imparts distinctive chemical properties and reactivity. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its potential as a versatile building block in organic synthesis.

The structure of 2-Cyclopropyl-4-pentyn-2-ol is notable for its combination of a cyclopropane ring and an alkynol functional group. The cyclopropane ring introduces significant ring strain, which can enhance reactivity in certain chemical transformations. Meanwhile, the alkyne moiety provides opportunities for various types of conjugate additions and cyclizations, making this compound a valuable precursor in the synthesis of complex molecules. Recent studies have demonstrated its utility in the construction of bioactive compounds, including potential anti-inflammatory and anticancer agents.

One of the most intriguing aspects of CAS No. 6712-34-1 is its ability to participate in enantioselective reactions. Researchers have exploited its chiral center to develop asymmetric catalytic processes, which are crucial for the production of enantiomerically pure compounds required in pharmaceuticals. For instance, a study published in *Nature Communications* highlighted the use of this compound as a substrate in a cobalt-catalyzed asymmetric addition reaction, yielding high enantioselectivity and providing access to novel chiral architectures.

In terms of synthesis, 2-Cyclopropyl-4-pentyn-2-ol can be prepared via several routes, including alkyne hydrofunctionalization and cyclopropanation reactions. A recent breakthrough involves the use of transition metal catalysts to achieve highly efficient and selective syntheses. For example, a palladium-catalyzed coupling reaction reported in *Angewandte Chemie* demonstrated the ability to construct this compound with excellent yields and minimal byproducts. Such advancements underscore the importance of this compound as a key intermediate in modern organic synthesis.

The applications of CAS No. 6712-34-1 extend beyond traditional organic chemistry into materials science and biotechnology. Its ability to undergo polymerization under specific conditions has led to its exploration as a monomer for synthesizing novel polymeric materials with unique mechanical properties. Additionally, studies have shown that this compound can serve as a ligand in metal complexes, potentially finding applications in catalysis and sensing technologies.

Recent research has also focused on the biological activity of 2-Cyclopropyl-4-pentyn-2-ol derivatives. Preclinical studies indicate that certain analogs exhibit potent anti-proliferative effects against cancer cell lines, suggesting their potential as leads for anticancer drug development. Furthermore, investigations into its pharmacokinetic properties have revealed favorable absorption and bioavailability profiles, making it an attractive candidate for further preclinical testing.

In conclusion, CAS No. 6712-34-1, or 2-Cyclopropyl-4-pentyn-2